Electronic properties of 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine for ligand design
Electronic properties of 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine for ligand design
Technical Monograph: Electronic & Synthetic Architecture of 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine
Executive Summary
This guide analyzes the physicochemical and electronic profile of 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine (hereafter referred to as CNPP ). As a bidentate N,N’-donor ligand, CNPP represents a specialized scaffold in coordination chemistry and rational drug design. Unlike the standard 2-(1H-pyrazol-1-yl)pyridine (ppz) parent, the introduction of a nitro group at the pyrazole C4 position and a chlorine atom at the pyridine C5 position fundamentally alters the frontier molecular orbitals (FMOs). This modification creates a highly
Molecular Architecture & Electronic Landscape
The utility of CNPP lies in its "Push-Pull" electronic modulation, though in this specific case, it acts more as a "Pull-Pull" system due to the synergy between the electron-deficient pyridine and the nitro-functionalized pyrazole.
Electronic Deconstruction
-
The Pyridine Core (Acceptor): The pyridine ring is naturally electron-deficient. The chlorine atom at C5 exerts a dual effect:
-
Inductive Effect (-I): Withdraws electron density, slightly deactivating the ring and increasing the acidity of the pyridine nitrogen.
-
Mesomeric Effect (+M): Weak donation into the ring, but the -I effect generally dominates in reactivity terms.
-
-
The Pyrazole Moiety (Modified Donor): Unsubstituted pyrazole is
-excessive (electron-rich). However, the 4-nitro group is a potent electron-withdrawing group (EWG).-
LUMO Depression: The -NO
group significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO). In coordination complexes (e.g., with Ir(III) or Ru(II)), this facilitates stronger Metal-to-Ligand Charge Transfer (MLCT), often resulting in a red-shift of emission compared to the parent ligand. -
Acidity: The 4-NO
group increases the acidity of the pyrazole protons (if unsubstituted) or reduces the basicity of the N2 nitrogen, making it a "softer" donor.
-
Visualization: Electronic Flow & Inductive Map
Figure 1: Electronic influence map showing the impact of substituents on the bidentate coordination environment.
Synthetic Pathways & Validation
For high-purity applications (OLED materials or pharmaceutical intermediates), the synthesis must avoid transition-metal contamination if possible, or use rigorous purification.
Route A: Nucleophilic Aromatic Substitution (S Ar) - Recommended
This is the most scalable route. The 2-position of pyridine is highly susceptible to nucleophilic attack, especially when activated by the electronegative nitrogen of the pyridine ring.
-
Precursors: 2,5-Dichloropyridine + 4-Nitro-1H-pyrazole.
-
Logic: The chlorine at C2 is more reactive than C5 due to the adjacent nitrogen's electron-withdrawing nature (Meisenheimer complex stabilization). The C5-Cl remains intact.
Route B: Hydrazine Cyclization
-
Precursors: 5-Chloro-2-hydrazinopyridine + Nitromalonaldehyde (sodium salt).
-
Logic: Builds the pyrazole ring directly onto the pyridine. Higher atom economy but nitromalonaldehyde can be unstable and explosive in dry forms.
Synthetic Workflow Diagram
Figure 2: Optimized S
Experimental Protocol: S Ar Synthesis
Objective: Synthesis of 5-Chloro-2-(4-nitro-1H-pyrazol-1-yl)pyridine on a 10 mmol scale.
Materials:
-
2,5-Dichloropyridine (1.48 g, 10 mmol)
-
4-Nitro-1H-pyrazole (1.13 g, 10 mmol)
-
Potassium Carbonate (anhydrous, 2.76 g, 20 mmol)
-
DMF (Dimethylformamide, dry, 20 mL)
Step-by-Step Methodology:
-
Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 4-nitro-1H-pyrazole and K
CO in DMF. Stir at room temperature for 15 minutes to generate the pyrazolate anion (visible color change often occurs). -
Addition: Add 2,5-dichloropyridine in one portion.
-
Reaction: Attach a reflux condenser and heat the mixture to 110°C under an inert atmosphere (N
or Ar) for 16 hours.-
Checkpoint: Monitor via TLC (Hexane:Ethyl Acetate 3:1). The starting pyridine spot should disappear.
-
-
Quenching: Cool the reaction mixture to room temperature. Pour the solution slowly into 200 mL of ice-cold water with vigorous stirring. The product should precipitate as a solid.
-
Isolation: Filter the solid via vacuum filtration. Wash the filter cake with water (
mL) to remove residual DMF and inorganic salts. -
Purification: Recrystallize from hot Ethanol or Acetonitrile. If purity is insufficient, perform flash column chromatography (SiO
, gradient 0-20% EtOAc in Hexanes).
Expected Data:
-
Appearance: Light yellow to pale orange solid.
-
H NMR (DMSO-d
, 400 MHz):-
Pyridine C6-H: ~8.6 ppm (d)
-
Pyrazole C3/C5-H: ~9.5 ppm (s) and ~8.4 ppm (s) (Deshielded by NO
). -
Pyridine C3/C4-H: Distinct doublets/multiplets in the 7.8–8.2 ppm range.
-
Ligand Design Implications
Coordination Chemistry (Ir, Ru, Pt)
-
-Acidity: The 4-nitro group makes CNPP a stronger
-acceptor than standard phenylpyridine or bipyridine ligands. In Iridium(III) complexes, this stabilizes the HOMO of the metal, potentially blue-shifting the emission compared to nitro-free analogues, unless the ligand-centered (LC) transitions dominate. -
Redox Stability: The electron-withdrawing nature renders the resulting complexes harder to oxidize (higher oxidation potential), which is beneficial for stability in catalytic cycles (e.g., water oxidation) or electron transport materials.
Medicinal Chemistry (Kinase Inhibition)
-
Hinge Binding: The pyridine nitrogen (N1) and the pyrazole nitrogen (N2) form a classic bidentate motif that mimics the adenine ring of ATP.
-
Halogen Bonding: The 5-Cl substituent is positioned to potentially interact with backbone carbonyls in the protein binding pocket via halogen bonding (C-Cl
O=C). -
Metabolic Stability: Blocking the 5-position of the pyridine and the 4-position of the pyrazole (with Cl and NO
respectively) prevents oxidative metabolism (CYP450 mediated hydroxylation) at these typically reactive sites.
Data Summary Table
| Property | Value / Characteristic | Implication |
| Formula | C | MW: 224.60 g/mol |
| LogP (Predicted) | ~1.8 - 2.1 | Moderate lipophilicity; good membrane permeability. |
| pKa (Pyridine N) | ~1.5 - 2.0 | Significantly less basic than pyridine (pKa 5.2) due to EWGs. |
| Coordination Mode | Forms 5-membered chelate rings. | |
| Electronic Nature | Electron Deficient ( | Stabilizes low-valent metals; promotes back-bonding. |
References
-
Synthesis of Pyrazolylpyridines
- Trofimenko, S. "Scorpionates: The Coordination Chemistry of Polypyrazolylborates and Related Ligands." Imperial College Press, 1999.
-
Specific Reaction Type: Potapov, A. S., et al. "Synthesis and structure of 2-(1H-pyrazol-1-yl)pyridine derivatives." Russian Journal of Organic Chemistry, 2006.
-
Electronic Effects in Ligand Design
- Constable, E. C. "The coordination chemistry of 2,2′:6′,2″-terpyridine and higher oligopyridines." Advances in Inorganic Chemistry, Vol 40, 1993. (Discusses EWG effects on pyridine ligands).
-
Nitro-Pyrazole Properties: Schmidt, R. D., et al. "Electronic Properties of Nitro-Substituted Pyrazoles." Journal of Heterocyclic Chemistry, 2015.
-
Medicinal Chemistry Applications
-
Lombardo, L. J., et al. "Discovery of N-(2-Chloro-6-methylphenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity in Preclinical Assays." Journal of Medicinal Chemistry, 2004. (Illustrates the use of chloro-pyridine/pyrimidine scaffolds in kinase inhibitors).
-
-
S
Ar Methodology:-
Bunnett, J. F., & Zahler, R. E. "Nucleophilic Substitution Reactions." Chemical Reviews, 1951. (Classic mechanism validation for halopyridines).
-
